Cas no 808127-75-5 (4-Bromo-6-methoxyisoindolin-1-one)

• Product name: 4-Bromo-6-methoxyisoindolin-1-one
• CAS No: 808127-75-5
• MF: C₉H₈NO₂Br
• MW: 242.06932
• MDL: MFCD13177807
• CID: 1040527
• PubChem ID: 21907543

4-Bromo-6-methoxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methoxyisoindolin-1-one
• 4-bromo-6-methoxy-2,3-dihydroisoindol-1-one
• DTXSID70619885
• 4-bromo-6-methoxy-1-isoindolinone
• F17973
• A864647
• SY333414
• 808127-75-5
• 4-BROMO-6-METHOXY-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• 1H-Isoindol-1-one, 4-bromo-2,3-dihydro-6-methoxy-
• AKOS016006305
• SCHEMBL1335593
• MFCD13177807
• VIQFTBKHVUBFJG-UHFFFAOYSA-N
• CS-0331020
• DB-367397
• 4-Bromo-2,3-dihydro-6-methoxy-1H-isoindol-1-one

• MDL： MFCD13177807
• Inchi： InChI=1S/C9H8BrNO2/c1-13-5-2-6-7(8(10)3-5)4-11-9(6)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： VIQFTBKHVUBFJG-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C(Br)=C1)CNC2=O

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Bromo-6-methoxyisoindolin-1-one

4-Bromo-6-methoxyisoindolin-1-one (CAS No. 808127-75-5): A Comprehensive Overview

The compound 4-Bromo-6-methoxyisoindolin-1-one (CAS No. 808127-75-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, this compound serves as a key intermediate in the synthesis of biologically active molecules. Its bromine and methoxy functional groups make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for isoindolinone derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 4-Bromo-6-methoxyisoindolin-1-one for its role in modulating enzyme activity and its potential applications in cancer research and neurodegenerative diseases. These areas align with current trends in precision medicine and targeted therapy, which dominate scientific discussions and search engine queries.

The synthesis of 4-Bromo-6-methoxyisoindolin-1-one involves multi-step organic reactions, often starting from commercially available precursors. Its CAS No. 808127-75-5 is frequently searched in chemical databases, reflecting its importance in high-throughput screening and medicinal chemistry. Laboratories worldwide utilize this compound to explore its reactivity and derivatization potential, aiming to unlock new pharmacological properties.

From an industrial perspective, 4-Bromo-6-methoxyisoindolin-1-one is valued for its stability and compatibility with various reaction conditions. Its methoxy group enhances solubility in organic solvents, while the bromine atom offers a handle for further functionalization via cross-coupling reactions. These characteristics make it a preferred choice for structure-activity relationship (SAR) studies, a hot topic in drug design forums and academic publications.

Environmental and regulatory considerations also play a role in the compound's usage. While 4-Bromo-6-methoxyisoindolin-1-one is not classified as hazardous, researchers emphasize sustainable synthesis methods to minimize waste. This aligns with the growing interest in green chemistry and eco-friendly manufacturing, which are frequently searched terms in scientific and industrial communities.

In summary, 4-Bromo-6-methoxyisoindolin-1-one (CAS No. 808127-75-5) is a pivotal compound in modern chemical research. Its applications span drug development, material science, and agricultural chemistry, making it a subject of ongoing exploration. As the scientific community continues to investigate its potential, this molecule remains at the forefront of innovation in organic synthesis and biomolecular engineering.